Cas no 1192494-93-1 (3-(2,4-Difluorophenyl)furan-2,5-dione)

• Product Name: 3-(2,4-Difluorophenyl)furan-2,5-dione
• CAS No: 1192494-93-1
• MF: C₁₀H₄F₂O₃
• MW: 210.133769989014
• CID: 4685171
• Update Time: 2025-09-28

3-(2,4-Difluorophenyl)furan-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)furan-2,5-dione
• 3-(2,4-Difluorophenyl)furan-2,5-dione

• Inchi： 1S/C10H4F2O3/c11-5-1-2-6(8(12)3-5)7-4-9(13)15-10(7)14/h1-4H
• InChI Key： OCKADCIWDUOBFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(=O)OC(C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 43.4

Additional information on 3-(2,4-Difluorophenyl)furan-2,5-dione

Introduction to 3-(2,4-Difluorophenyl)furan-2,5-dione (CAS No. 1192494-93-1)

3-(2,4-Difluorophenyl)furan-2,5-dione is a fluorinated heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its molecular structure, featuring a furan core substituted with difluorophenyl and carbonyl groups, makes it a versatile intermediate in synthetic chemistry. The compound's unique electronic properties, arising from the presence of fluorine atoms and conjugated double bonds, have garnered attention for its potential in developing novel bioactive molecules.

The chemical identity of this compound is precisely defined by its CAS number, 1192494-93-1, which ensures unambiguous identification in scientific literature and industrial applications. The synthesis of 3-(2,4-Difluorophenyl)furan-2,5-dione typically involves multi-step organic reactions, including condensation and cyclization processes, often requiring careful control of reaction conditions to achieve high yields and purity.

In recent years, 3-(2,4-Difluorophenyl)furan-2,5-dione has been explored as a key building block in the design of inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the development of small-molecule drugs due to its ability to interact with enzymes and receptors through hydrogen bonding and dipole-dipole interactions. The fluorine substituents enhance the compound's metabolic stability and binding affinity, making it an attractive candidate for drug discovery.

One of the most compelling aspects of 3-(2,4-Difluorophenyl)furan-2,5-dione is its role in medicinal chemistry as a scaffold for generating structurally diverse derivatives. Researchers have leveraged its reactivity to introduce additional functional groups or modify the furan ring, leading to compounds with enhanced pharmacological properties. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

The agrochemical sector has also benefited from the exploration of 3-(2,4-Difluorophenyl)furan-2,5-dione. Its structural features contribute to the development of novel pesticides with improved efficacy and environmental safety. The presence of fluorine atoms enhances the compound's resistance to degradation under field conditions while minimizing off-target effects on non-target organisms.

From a synthetic chemistry perspective, 3-(2,4-Difluorophenyl)furan-2,5-dione exemplifies the importance of heterocyclic compounds in modern drug discovery. The furan ring provides a rigid framework that can be modified strategically to optimize bioactivity. The integration of fluorine atoms into this framework further enhances the compound's potential by improving its pharmacokinetic profile.

The growing interest in 3-(2,4-Difluorophenyl)furan-2,5-dione is reflected in the increasing number of patents and scientific publications reporting its use in synthetic methodologies and biological assays. This trend underscores its significance as a chemical entity with broad applicability across multiple disciplines.

In conclusion,3-(2,4-Difluorophenyl)furan-2,5-dione (CAS No. 1192494-93-1) represents a valuable compound in the chemical toolbox for pharmaceutical and agrochemical innovation. Its unique structural features and reactivity make it a preferred choice for researchers seeking to develop next-generation bioactive molecules. As synthetic methodologies continue to advance，the potential applications of this compound are likely to expand further，driving new discoveries in medicinal chemistry and beyond.